((4-Bromo-3-(bromomethyl)phenyl)ethynyl)trimethylsilane

• Molecular Formula: C12H14Br2Si
• Molecular Weight: 346.13 g/mol
• IUPAC Name: 2-[4-bromo-3-(bromomethyl)phenyl]ethynyl-trimethylsilane
• InChI: InChI=1S/C12H14Br2Si/c1-15(2,3)7-6-10-4-5-12(14)11(8-10)9-13/h4-5,8H,9H2,1-3H3
• InChI Key: SDNXEZFHXZBJOF-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=CC(=C(C=C1)Br)CBr

Description

((4-Bromo-3-(bromomethyl)phenyl)ethynyl)trimethylsilane: is an organic compound with the molecular formula C11H13Br2Si. It is a derivative of phenylacetylene, where the phenyl ring is substituted with bromomethyl and bromo groups, and the ethynyl group is bonded to a trimethylsilane moiety. This compound is often used as a building block in organic synthesis due to its unique reactivity and structural features .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ((4-Bromo-3-(bromomethyl)phenyl)ethynyl)trimethylsilane typically involves a multi-step process:

Bromination: The starting material, 4-bromo-3-methylphenylacetylene, undergoes bromination using N-bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile (AIBN) to introduce the bromomethyl group.

Ethynylation: The brominated intermediate is then subjected to a Sonogashira coupling reaction with trimethylsilylacetylene in the presence of a palladium catalyst and a copper co-catalyst to form the final product.

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: The bromomethyl group can undergo nucleophilic substitution reactions, where the bromine atom is replaced by various nucleophiles.

Coupling Reactions: The ethynyl group can participate in coupling reactions, such as the Sonogashira coupling, to form carbon-carbon bonds.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific examples are less commonly reported.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include sodium azide, potassium thiocyanate, and other nucleophiles.

Coupling Reactions: Palladium catalysts, copper co-catalysts, and bases like triethylamine are commonly used under inert atmosphere conditions.

Major Products:

Substitution Products: Depending on the nucleophile used, products can include azides, thiocyanates, and other substituted derivatives.

Coupling Products: Products include various substituted phenylacetylenes and related compounds.

Scientific Research Applications

Chemistry:

Building Block: Used in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Probe Synthesis: Utilized in the development of chemical probes for studying biological systems.

Biology and Medicine:

Bioconjugation: The ethynyl group allows for click chemistry applications, enabling the attachment of biomolecules for imaging and therapeutic purposes.

Industry:

Material Science: Employed in the synthesis of advanced materials, such as polymers and nanomaterials, due to its unique structural properties.

Comparison with Similar Compounds

Similar Compounds:

(4-Bromophenyl)ethynyl(trimethyl)silane: Lacks the bromomethyl group, making it less reactive in nucleophilic substitution reactions.

(2-Bromophenylethynyl)trimethylsilane: The bromine atom is positioned differently, affecting its reactivity and applications.

(3-Bromophenylethynyl)trimethylsilane: Similar structure but with different substitution pattern, leading to variations in reactivity.

Uniqueness: The presence of both bromomethyl and bromo groups in ((4-Bromo-3-(bromomethyl)phenyl)ethynyl)trimethylsilane provides unique reactivity, allowing it to participate in a wider range of chemical reactions compared to its analogs .